Cas no 167303-65-3 (N-methoxy-N-methylcyclopentanecarboxamide)

N-Methoxy-N-methylcyclopentanecarboxamide is a versatile amide derivative commonly employed as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its key advantages include its stability under a range of reaction conditions and its utility as a precursor for cyclopentyl-containing compounds. The N-methoxy-N-methyl (Weinreb) moiety enhances its reactivity in nucleophilic acyl substitution reactions, allowing selective transformations to ketones or aldehydes. This compound is valued for its efficiency in multi-step synthetic routes, offering high yields and compatibility with various functional groups. Its well-defined structure and reliable performance make it a preferred choice for researchers in medicinal and process chemistry.

N-methoxy-N-methylcyclopentanecarboxamide structure

167303-65-3 structure

Product Name:N-methoxy-N-methylcyclopentanecarboxamide

CAS No:167303-65-3

MF:C₈H₁₅NO₂

MW:157.210202455521

MDL:MFCD12546236

CID:110914

PubChem ID:11147854

Update Time:2025-10-29

N-methoxy-N-methylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

- Cyclopentanecarboxamide,N-methoxy-N-methyl-
- N-Methoxy-N-methyl-cyclopentanecarboxamide
- N-Cyclopentanecarbonyl-N,O-dimethylhydroxylamine
- N-methoxy-N-methylcyclopentanecarboxamide
- Cyclopentanecarboxamide, N-methoxy-N-methyl- (9CI)
- MFCD12546236
- 167303-65-3
- N-methoxy-N-methyl-cyclopentane carboxamide
- cyclopentanecarboxylic acid methoxy-methyl-amide
- EN300-155608
- cyclopentyl-n-methoxy-n-methylcarboxamide
- AKOS008953009
- Cyclopentanecarboxamide,N-methoxy-N-methyl-(9ci)
- SHWIBMYQMRXLHI-UHFFFAOYSA-N
- AM806352
- AS-39660
- F1903-0098
- SCHEMBL1341780
- MDL： MFCD12546236
- Inchi： 1S/C8H15NO2/c1-9(11-2)8(10)7-5-3-4-6-7/h7H,3-6H2,1-2H3
- InChI Key： SHWIBMYQMRXLHI-UHFFFAOYSA-N
- SMILES： O=C(C1CCCC1)N(C)OC

Computed Properties

Exact Mass: 157.11035
Monoisotopic Mass: 157.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 29.5Å²

Experimental Properties

PSA: 29.54

N-methoxy-N-methylcyclopentanecarboxamide Pricemore >>

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Chemenu	CM203973-5g	N-methoxy-N-methylcyclopentanecarboxamide	167303-65-3	95%	5g	$485	2021-08-04
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Alichem	A449040111-5g	N-Methoxy-n-methylcyclopentanecarboxamide	167303-65-3	95%	5g	861.12 USD	2021-06-15
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Chemenu	CM203973-10g	N-methoxy-N-methylcyclopentanecarboxamide	167303-65-3	95%	10g	$728	2022-09-02
eNovation Chemicals LLC	Y1015155-1g	Cyclopentanecarboxamide, N-methoxy-N-methyl- (9CI)	167303-65-3	95%	1g	$250	2024-06-06
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